Cas no 921497-37-2 (N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 921497-37-2
• MF: C₂₃H₂₃FN₆
• MW: 402.467327356339
• CID: 6308787
• PubChem ID: 17016900
• Update Time: 2025-07-23

N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• 921497-37-2
• N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• AKOS016327088
• N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• AKOS002328375
• F2090-0696

• Inchi： 1S/C23H23FN6/c1-16-7-6-12-29(15-16)23-27-21(26-18-9-5-8-17(24)13-18)20-14-25-30(22(20)28-23)19-10-3-2-4-11-19/h2-5,8-11,13-14,16H,6-7,12,15H2,1H3,(H,26,27,28)
• InChI Key： YTZKCTWGFUPFAP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC1C2C=NN(C3C=CC=CC=3)C=2N=C(N=1)N1CCCC(C)C1

Computed Properties

• Exact Mass: 402.19682292g/mol
• Monoisotopic Mass: 402.19682292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 58.9Ų

Additional information on N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 921497-37-2)

N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921497-37-2, belongs to a class of heterocyclic molecules that exhibit remarkable potential in modulating various biological pathways. The intricate structure of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core appended with fluorophenyl and piperidine moieties, makes it a promising candidate for further exploration in drug discovery.

The 3-fluorophenyl group in the molecular structure is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of the compound. Fluoro-substituted aromatic rings are widely recognized for their role in improving pharmacokinetic properties, making them a staple in modern drug design. In contrast, the 3-methylpiperidin-1-yl moiety contributes to the compound's solubility and bioavailability, which are critical factors in determining its efficacy as a therapeutic agent. The presence of these functional groups underscores the compound's potential as a versatile scaffold for developing novel pharmaceuticals.

The pyrazolo[3,4-d]pyrimidine core is a well-studied scaffold in medicinal chemistry, known for its broad spectrum of biological activities. This motif has been extensively explored for its potential in targeting various diseases, including cancer, inflammation, and infectious disorders. Recent studies have highlighted the ability of pyrazolo[3,4-d]pyrimidines to interact with key enzymes and receptors involved in disease pathogenesis. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes that play a crucial role in cancer progression.

In the context of current research, N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been investigated for its potential antitumor properties. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. The fluorophenyl group is believed to enhance the compound's ability to bind to target proteins with high affinity, while the piperidine moiety improves its cellular penetration. These characteristics make it an attractive candidate for further development into an anticancer therapeutic.

Beyond oncology, this compound has also shown promise in other therapeutic areas. For example, researchers have explored its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine may offer a novel approach to treating these conditions. Preliminary findings suggest that it can attenuate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes.

The synthesis of this complex molecule involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are employed to construct the pyrazolo[3,4-d]pyrimidine core efficiently. The introduction of the fluorophenyl, piperidine, and other substituents is carefully orchestrated to maintain the structural integrity and functional properties of the compound.

In terms of pharmacological evaluation, N-(3-fluorophenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[
4-d]pyrimidin
4-amine has been subjected to rigorous testing in vitro and in vivo. These studies aim to assess its efficacy against various disease models while also evaluating its safety profile. The compound's ability to traverse biological membranes and reach target sites within cells is crucial for its therapeutic action. Preliminary pharmacokinetic studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The future direction of research on this compound includes optimizing its chemical structure for improved potency and reduced toxicity. Computational modeling and high-throughput screening techniques are being utilized to identify analogs with enhanced pharmacological profiles. Additionally, efforts are underway to understand the molecular mechanisms by which this compound exerts its effects at the cellular level. This knowledge will be instrumental in designing combination therapies that synergize with existing treatments.

In conclusion, N-(
3-fluorophen
yl
) -6-(
3-methylpip
eridin
1 - yl
) - 1 - phen
yl - 1 H - pyra
zolo[ 3 , 4 - d
921497 - 37 - 2 ) represents a significant advancement i
n pharmaceutical research . Its unique structural features an
d demonstrated biological activity make it a valuable s
caffold for developing novel therapeutics . As resear
ch continues to uncover new applications for this compoun
, it holds promise for addressing some of the most challe